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Compound of Interest

Compound Name: Benzyl 4-chlorophenyl! ketone

Cat. No.: B156412

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 4-Chlorodeoxybenzoin, a crucial intermediate in various synthetic pathways.
The information is presented to support laboratory research and development activities,
ensuring both scientific integrity and practical application.

Core Compound Identity and Physical Properties

4-Chlorodeoxybenzoin, systematically named 2-(4-chlorophenyl)-1-phenylethanone, is a
deoxybenzoin derivative. Its physical state at ambient temperature is a solid, typically
presenting as a powder. The coloration can range from white to a slight pale yellow, which can
be indicative of purity.

A critical physical parameter for the characterization of this compound is its melting point. The
established melting point for 4-Chlorodeoxybenzoin is in the range of 45-50 °C (113-122 °F).
This thermal property is a key indicator used to assess the purity of a synthesized batch.

Table 1: Summary of Physical and Chemical Properties
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Property Value Source

2-(4-chlorophenyl)-1-

Chemical Name N/A
phenylethanone
Synonyms 4'-Chlorodeoxybenzoin N/A
Molecular Formula C14H11CIO N/A
Molecular Weight 230.69 g/mol N/A
Melting Point 45-50 °C (113-122 °F)
Boiling Point 213-214 °C (415-417 °F)
White to slightly pale yellow
Appearance [1]
powder

Synthesis and Reaction Pathway

The synthesis of 4-Chlorodeoxybenzoin and related benzophenone derivatives often involves a
Friedel-Crafts acylation reaction. In a typical procedure, a substituted benzoyl chloride is
reacted with a suitable aromatic substrate in the presence of a Lewis acid catalyst, such as
anhydrous aluminum chloride (AICI3).

For instance, the synthesis of a related compound, 4-nitro-4'-chlorobenzophenone, is achieved
by reacting p-nitrobenzoyl chloride with chlorobenzene using anhydrous AICIs as a catalyst.[2]
This highlights a common synthetic strategy for this class of compounds. The resulting product
can then undergo further reactions, such as reduction of a nitro group to an amine, to create
other valuable intermediates.[2]

The following diagram illustrates a generalized workflow for the synthesis and subsequent
purification and characterization of such compounds.
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Caption: Generalized workflow for the synthesis and characterization of deoxybenzoin
derivatives.

Scientific Integrity: Characterization and Purity
Assessment

To ensure the identity and purity of synthesized 4-Chlorodeoxybenzoin, a suite of analytical
techniques is employed. This multi-faceted approach provides a self-validating system for
quality control.

Melting Point Analysis

As previously stated, the melting point is a primary indicator of purity. A sharp melting range
that aligns with the literature value of 45-50 °C suggests a high degree of purity.

Spectroscopic Methods

A combination of spectroscopic techniques is essential for unambiguous structural
confirmation.

« Infrared (IR) Spectroscopy: This technique is used to identify the presence of key functional
groups. For 4-Chlorodeoxybenzoin, a characteristic strong absorption band corresponding to
the carbonyl (C=0) stretching vibration would be expected.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): NMR provides detailed
information about the carbon-hydrogen framework of the molecule. The chemical shifts,
integration, and coupling patterns in the *H NMR spectrum, along with the number of signals
in the 13C NMR spectrum, allow for a complete assignment of the molecular structure.

e Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound
and to analyze its fragmentation pattern, which can provide further structural evidence.

The logical relationship between these characterization techniques is illustrated below.
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Caption: Logical flow for the comprehensive characterization of 4-Chlorodeoxybenzoin.

Safety and Handling

4-Chlorodeoxybenzoin is classified as harmful if swallowed, causes skin irritation, may cause
an allergic skin reaction, and causes serious eye irritation. It is also toxic to aquatic life with
long-lasting effects. Therefore, appropriate personal protective equipment (PPE), including
gloves, eye protection, and a lab coat, should be worn when handling this compound. Work
should be conducted in a well-ventilated area, such as a fume hood. For detailed safety
information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

